deshydroxysparsomycin
deshydroxysparsomycin
Brand Name:
Vulcanchem
CAS No.:
113597-70-9
VCID:
VC0219687
InChI:
InChI=1S/C13H19N3O4S2/c1-8(6-22(20)7-21-3)14-11(17)5-4-10-9(2)15-13(19)16-12(10)18/h4-5,8H,6-7H2,1-3H3,(H,14,17)(H2,15,16,18,19)/b5-4+/t8-,22+/m0/s1
SMILES:
CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)CSC
Molecular Formula:
C13H19N3O4S2
Molecular Weight:
345.4 g/mol
deshydroxysparsomycin
CAS No.: 113597-70-9
Main Products
VCID: VC0219687
Molecular Formula: C13H19N3O4S2
Molecular Weight: 345.4 g/mol
| CAS No. | 113597-70-9 |
|---|---|
| Product Name | deshydroxysparsomycin |
| Molecular Formula | C13H19N3O4S2 |
| Molecular Weight | 345.4 g/mol |
| IUPAC Name | (E)-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-[(2S)-1-[(R)-methylsulfanylmethylsulfinyl]propan-2-yl]prop-2-enamide |
| Standard InChI | InChI=1S/C13H19N3O4S2/c1-8(6-22(20)7-21-3)14-11(17)5-4-10-9(2)15-13(19)16-12(10)18/h4-5,8H,6-7H2,1-3H3,(H,14,17)(H2,15,16,18,19)/b5-4+/t8-,22+/m0/s1 |
| Standard InChIKey | SOVWAAKGEFZZPG-VQKLGCARSA-N |
| Isomeric SMILES | CC1=C(C(=O)NC(=O)N1)/C=C/C(=O)N[C@@H](C)C[S@@](=O)CSC |
| SMILES | CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)CSC |
| Canonical SMILES | CC1=C(C(=O)NC(=O)N1)C=CC(=O)NC(C)CS(=O)CSC |
| Synonyms | dehydroxysparsomycin deshydroxysparsomycin deshydroxysparsomycin, (S-(R*,R*-(E)))-isome |
| PubChem Compound | 9576795 |
| Last Modified | Nov 11 2021 |
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